Cas no 56432-91-8 (2-(adamantan-1-yl)ethanethioamide)

• Product Name: 2-(adamantan-1-yl)ethanethioamide
• CAS No: 56432-91-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 4039201
• PubChem ID: 12233329
• Update Time: 2025-04-22

2-(adamantan-1-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-ethanethioamide
• 2-(adamantan-1-yl)ethanethioamide
• 56432-91-8
• SCHEMBL11781366
• EN300-1833877
• 1-adamantylthioacetamide

• Inchi： InChI=1S/C12H19NS/c13-11(14)7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7H2,(H2,13,14)
• InChI Key： UXLFAOGOQWHERR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 209.12382078Da
• Monoisotopic Mass: 209.12382078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides